Cas no 1527886-08-3 (2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one
• CAS No: 1527886-08-3
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 4773848
• Update Time: 2025-05-19

2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one
• 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one

• Inchi： 1S/C13H25N3O/c1-11(14)13(17)16-9-7-15(8-10-16)12-5-3-2-4-6-12/h11-12H,2-10,14H2,1H3
• InChI Key： YTTFKFYJUULWDI-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)N1CCN(CC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one

Professional Introduction to Compound with CAS No. 1527886-08-3 and Product Name: 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one

The compound with the CAS number 1527886-08-3 and the product name 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a piperazine moiety, which is a well-known pharmacophore in drug design, contributing to its biological activity and interaction with target enzymes or receptors.

Recent advancements in the study of 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one have highlighted its role as a key intermediate in the synthesis of bioactive molecules. The presence of the cyclohexyl group attached to the piperazine ring introduces steric and electronic properties that can modulate the compound's pharmacokinetic profile, making it a valuable candidate for further exploration in drug discovery. The amine and ketone functionalities in the molecule provide multiple sites for chemical modification, enabling the design of derivatives with enhanced efficacy or selectivity.

In the context of contemporary pharmaceutical research, compounds like 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one are being evaluated for their potential in addressing various therapeutic challenges. For instance, studies have suggested that modifications of the piperazine scaffold can influence receptor binding affinity, which is crucial for developing drugs with improved pharmacological properties. The cyclohexyl substituent may contribute to reduced metabolic clearance, thereby extending the half-life of the drug candidate and enhancing therapeutic outcomes.

The synthesis of 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may be necessary to achieve enantiopure compounds, which is critical for drugs targeting stereoselective biological pathways.

From a medicinal chemistry perspective, the exploration of 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one extends beyond its immediate pharmacological applications. Researchers are investigating how structural variations can impact solubility, permeability, and metabolic stability—key factors determining a drug's bioavailability and clinical efficacy. Computational modeling techniques, including molecular docking and dynamic simulations, are increasingly used to predict binding interactions and optimize lead compounds before experimental validation.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. For example, derivatives of this structure have been explored as candidates for treating neurological disorders due to piperazine's known interaction with neurotransmitter systems. Additionally, modifications aimed at enhancing binding affinity for specific enzymes or receptors could lead to novel treatments for inflammatory diseases or infectious conditions where 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one serves as a foundational scaffold.

As research progresses, collaborative efforts between synthetic chemists and biologists will be essential to fully harness the therapeutic potential of compounds like 1527886-08-3. Preclinical studies focusing on pharmacodynamics, toxicology, and pharmacokinetics will provide critical data for advancing these candidates into clinical trials. The integration of high-throughput screening technologies will accelerate the identification of promising derivatives, streamlining the drug development pipeline.

The future directions for 2-Amino-1-(4-cyclohexylpiperazin-1-yl)propan-1-one may include exploring its suitability as a building block for libraries of diverse compounds via structure-based drug design principles. Innovations in synthetic chemistry could enable scalable production methods tailored for industrial applications. Furthermore, interdisciplinary approaches combining computational biology with experimental pharmacology will enhance our understanding of how structural features influence biological activity across different disease models.